Cas no 108800-61-9 (5H-Pyrrolo[2,1-c]-1,2,4-triazole-3-carboxamide,6,7-dihydro-)

• Product Name: 5H-Pyrrolo[2,1-c]-1,2,4-triazole-3-carboxamide,6,7-dihydro-
• CAS No: 108800-61-9
• MF: C₆H₈N₄O
• MW: 152.153920173645
• CID: 128170
• PubChem ID: 76851519
• Update Time: 2025-04-18

5H-Pyrrolo[2,1-c]-1,2,4-triazole-3-carboxamide,6,7-dihydro- Chemical and Physical Properties

Names and Identifiers

• 5H-Pyrrolo[2,1-c]-1,2,4-triazole-3-carboxamide,6,7-dihydro-
• 5H-Pyrrolo[2,1-c]-s-triazole-3-carboxamide,6,7-dihydro- (6CI)
• 5H-Pyrrolo[2,1-c]-s-triazole-3-carboxamide,6,7-dihydro-(6CI)
• 6,7-Dihydro-5H-pyrrolo[2,1-c][1,2,4]triazole-3-carboxamide
• SCHEMBL14759258
• 108800-61-9

• Inchi： 1S/C6H8N4O/c7-5(11)6-9-8-4-2-1-3-10(4)6/h1-3H2,(H2,7,11)
• InChI Key： UHDWSTSUDSQZTL-UHFFFAOYSA-N
• SMILES： O=C(C1=NN=C2CCCN21)N

Computed Properties

• Exact Mass: 152.07
• Monoisotopic Mass: 152.07
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 73.8A^2
• XLogP3: -1